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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling chemical compounds such as (-)-Fenoprop, also

known as Silvex. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe handling of this

herbicide. (-)-Fenoprop is classified as a hazardous substance, harmful if swallowed or in

contact with skin, and can cause significant skin and eye irritation.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure to (-)-Fenoprop. The following table summarizes the recommended PPE for

handling this compound.
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Body Part Equipment
Specifications and
Rationale

Eyes/Face Safety Goggles or Face Shield

Tightly fitting safety goggles

with side shields are

mandatory to protect against

splashes. A face shield offers

broader protection and should

be considered when handling

larger quantities or when there

is a significant risk of

splashing.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Leather or

fabric gloves are unsuitable as

they can absorb the chemical.

Always inspect gloves for tears

or holes before use and

practice proper glove removal

techniques to avoid skin

contact.

Body
Laboratory Coat or Chemical-

Resistant Coveralls

A clean, buttoned lab coat

should be worn to protect skin

and clothing. For tasks with a

higher risk of splashing,

chemical-resistant coveralls

are recommended.

Respiratory NIOSH-Approved Respirator A respirator is recommended

when handling the pure

compound or when there is a

risk of aerosolization or dust

formation. The specific type of

respirator and cartridge should

be determined by a workplace

hazard assessment. Work

should be conducted in a well-
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ventilated area or a chemical

fume hood.

Feet Closed-Toe Shoes

Shoes that fully cover the feet

are required in any laboratory

setting to protect against spills.

Quantitative Toxicity Data
While specific occupational exposure limits such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs) have not been established for (-)-Fenoprop, acute toxicity data

is available and summarized below.

Test Organism Route of Exposure LD50 (mg/kg)

Mice Oral 1410

Rats Oral 650[1]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. A lower LD50 is indicative of greater toxicity.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risk and environmental

impact.

Experimental Protocols: General Handling Procedures
While a specific, detailed experimental protocol for (-)-Fenoprop is not available, the following

general procedures for handling potent herbicides in a laboratory setting should be strictly

followed:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for (-)-Fenoprop before commencing any

work.
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Ensure all necessary PPE is available, in good condition, and properly worn.

Verify that a calibrated and certified chemical fume hood is used for all manipulations of

the solid compound and concentrated solutions.

Have an emergency plan in place and ensure all personnel are familiar with the location

and use of safety equipment, including eyewash stations and safety showers.

Weighing and Aliquoting:

All weighing and initial dilutions of solid (-)-Fenoprop must be performed in a chemical

fume hood to prevent inhalation of dust particles.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating

dust.

Dissolution and Dilution:

When dissolving (-)-Fenoprop, slowly add the solvent to the compound to prevent

splashing.

Handle all solutions with care, avoiding direct contact with skin and eyes.

During Experimentation:

Clearly label all containers with the chemical name, concentration, and hazard information.

Keep containers closed when not in use.

Work in a well-ventilated area.

Decontamination:

After handling, decontaminate all surfaces, glassware, and equipment that may have

come into contact with (-)-Fenoprop. A suitable decontamination solution should be used,

followed by a thorough rinse with soap and water.
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Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.

Disposal Plan
Unused (-)-Fenoprop and contaminated materials must be disposed of as hazardous waste.

Excess Product: Unused or unwanted (-)-Fenoprop should be disposed of through a

licensed hazardous waste contractor. Do not dispose of it in the regular trash or down the

drain.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and treated as hazardous waste. After rinsing, the container

should be punctured or otherwise rendered unusable and disposed of according to local

regulations, which may include disposal as hazardous waste.

Contaminated Materials: All materials that have come into contact with (-)-Fenoprop, such

as gloves, absorbent pads, and weighing paper, should be collected in a designated, labeled

hazardous waste container for disposal by a licensed contractor.

Spills: In the event of a spill, evacuate the area and prevent others from entering. Wear

appropriate PPE and contain the spill using an inert absorbent material. Collect the absorbed

material and place it in a sealed, labeled container for hazardous waste disposal. The spill

area should then be decontaminated.

Visual Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of hazardous

chemicals like (-)-Fenoprop in a laboratory setting.
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Preparation
(Review SDS, Prepare PPE & Workspace)

Chemical Handling
(Weighing, Dissolving, Experimenting in Fume Hood)

Proceed with Caution

Decontamination
(Clean Workspace & Equipment)

After Experiment

Waste Disposal
(Segregate & Label Hazardous Waste)

Collect Contaminated Items

PPE Removal & Personal Hygiene
(Proper Doffing, Hand Washing)

After Securing Waste

Exit Laboratory

Final Step

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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